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Compound of Interest

Compound Name: A-205

Cat. No.: B1598307 Get Quote

AG-205: A Pgrmc1 Inhibitor
AG-205 is a small molecule inhibitor of the Progesterone Receptor Membrane Component 1

(Pgrmc1), a protein implicated in various cellular processes, including cholesterol metabolism

and cancer progression.

Chemical Structure of AG-205
The chemical structure of AG-205 is cis-5-({[1-(4-chlorophenyl)-1H-tetraazol-5-

yl]sulfanyl}acetyl)-2,8-dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole.[1]

Table 1: Physicochemical Properties of AG-205
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Property Value Reference

Molecular Formula C₂₂H₂₃ClN₆OS [1]

Molecular Weight 454.98 g/mol

CAS Number 1375078-57-1 [1]

Appearance Off-white to brown powder

Solubility Soluble in DMSO to 50 mM [2]
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Mechanism of Action and Signaling Pathway
AG-205 functions as a ligand for Pgrmc1, inhibiting its activity.[2] This inhibition has been

shown to affect multiple signaling pathways. In cancer cells, AG-205 inhibits cell viability and

cell cycle progression.[2] Additionally, it has been reported to prevent neuronal resistance to

hypoxia-ischemia by inhibiting NF-κB signaling and activating the BDNF/PI3K/AKT pathway.[3]
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Chemical Synthesis

Biological Evaluation

4-Methoxypyridines

Multiple Synthetic Steps
(e.g., N-acylpyridinium salt reaction,

Tsuji-Trost allylic amination,
Ring-closing metathesis)

Alkaloid (-)-205B

α7 Nicotinic Acetylcholine Receptor
(expressed in Xenopus oocytes)

Two-electrode voltage clamp

Modulation of ACh-induced currents

TAS-205 (Pizuglanstat) HPGDSinhibits Prostaglandin D₂ (PGD₂)catalyzes production of Inflammation & Muscle Necrosis

Complement Activation C5a

C5aR1 (CD88)

binds to

Inflammatory Response
(e.g., cell recruitment, cytokine release)

triggers

PMX-205
inhibits
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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